Cas no 1190440-62-0 (2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile)
2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a heterocyclic compound featuring a fused naphthyridine core with a carbonyl group at the 2-position and a nitrile substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry, making it valuable for designing bioactive molecules. The electron-withdrawing nitrile group further facilitates functionalization via nucleophilic addition or cyclization reactions. The compound’s stability under standard conditions ensures reliable handling and storage, while its high purity (>95%) supports reproducible results in complex syntheses. Suitable for use in small-molecule drug discovery and catalyst development.
1190440-62-0 structure
Product Name:2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
CAS No:1190440-62-0
MF:C9H9N3O
MW:175.187261343002
MDL:MFCD19689752
CID:1101150
PubChem ID:58155414
Update Time:2025-06-07
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5,6,7,8-hexahydro-2-oxo-1,6-Naphthyridine-3-carbonitrile
- 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
- AKOS022709711
- 1190440-62-0
- 2-oxo-5,6,7,8-tetrahydro-1H-1,6-naphthyridine-3-carbonitrile
- DB-347275
- G58936
- SCHEMBL987318
- CS-0080604
- GSVRQIWIPOMDRZ-UHFFFAOYSA-N
- EN300-242589
-
- MDL: MFCD19689752
- Inchi: 1S/C9H9N3O/c10-4-6-3-7-5-11-2-1-8(7)12-9(6)13/h3,11H,1-2,5H2,(H,12,13)
- InChI Key: GSVRQIWIPOMDRZ-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=CC2CNCCC=2N1
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 64.9Ų
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM556418-1g |
2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95%+ | 1g |
$756 | 2022-09-04 | |
| Chemenu | CM556418-5g |
2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95%+ | 5g |
$2190 | 2022-09-04 | |
| Enamine | EN300-242589-0.05g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 0.05g |
$94.0 | 2024-06-19 | |
| Enamine | EN300-242589-0.1g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 0.1g |
$142.0 | 2024-06-19 | |
| Enamine | EN300-242589-0.25g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 0.25g |
$202.0 | 2024-06-19 | |
| Enamine | EN300-242589-0.5g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 0.5g |
$318.0 | 2024-06-19 | |
| Enamine | EN300-242589-1.0g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 1.0g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-242589-2.5g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 2.5g |
$691.0 | 2024-06-19 | |
| Enamine | EN300-242589-5.0g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 5.0g |
$1162.0 | 2024-06-19 | |
| Enamine | EN300-242589-10.0g |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile |
1190440-62-0 | 95% | 10.0g |
$2106.0 | 2024-06-19 |
2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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